4-[4-Methyl-6-(4-methyl-1-piperazinyl)-2-pyrimidinyl]morpholine

• Molecular Formula: C14H23N5O
• Molecular Weight: 277.37 g/mol
• IUPAC Name: 4-[4-methyl-6-(4-methylpiperazin-1-yl)pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C14H23N5O/c1-12-11-13(18-5-3-17(2)4-6-18)16-14(15-12)19-7-9-20-10-8-19/h11H,3-10H2,1-2H3
• InChI Key: BMBIEKJDTGAZCY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCOCC2)N3CCN(CC3)C

Description

4-[4-methyl-6-(4-methyl-1-piperazinyl)-2-pyrimidinyl]morpholine is a N-arylpiperazine.

Scientific Research Applications

Synthesis and Characterization in Organic Chemistry

• Novel dihydropyrimidinone derivatives containing piperazine/morpholine moiety have been synthesized through a simple and efficient method, contributing to advancements in organic synthesis (Bhat et al., 2018).

Potential Therapeutic Applications

• A study reported the synthesis of 1,2,4-triazolo[1,5-alpha]pyrimidines bearing morpholine and piperazine moieties, identifying compounds with promising antihypertensive activity (Bayomi et al., 1999).

Anti-Inflammatory and Analgesic Agents

• Research on benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnagenone and khellinone, involving morpholine, indicated significant COX-2 inhibitory, analgesic, and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Chemical Synthesis and Structure

• A study on diastereoselective synthesis of tetrahydropyrimidin‐2‐thiones demonstrated the role of morpholine in the formation of functionalized compounds with satisfactory yields and diastereoselectivity (Liu et al., 2014).

Inhibition of Tumor Necrosis Factor

• The synthesis of 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives revealed their role in inhibiting tumor necrosis factor alpha and nitric oxide, showcasing potential therapeutic applications (Lei et al., 2017).

Coordination Chemistry and Magnetic Properties

• A study on Schiff-base ligands containing morpholine highlighted the influence of ligand structure on the coordination chemistry of copper and its magnetic properties (Majumder et al., 2016).

Development of Novel Heterocyclic Systems

• Novel pyrimido[5’,4’:5,6][1,4]thiazino[3,2-e][1,2,4]triazine derivatives containing morpholine were synthesized, contributing to the advancement of heterocyclic chemistry (Karimian & Karimi, 2020).

Cancer Treatment Research

• The compound GDC-0980, containing a morpholine structure, was evaluated for its efficacy in cancer treatment, particularly in inhibiting key components of the PI3K pathway (Salphati et al., 2012).

Synthesis of Novel (Thio)pyrimidine Derivatives

• Research on novel (thio)pyrimidine derivatives, incorporating morpholine and piperazines, contributed to the development of new chemical compounds with potential biological applications (Ho & Suen, 2013).